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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

cat. No.: BO14748

An In-depth Technical Guide to 4-Vinylbenzoic Acid (CAS 1075-49-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Vinylbenzoic acid (4-VBA), also known as styrene-4-carboxylic acid, is an aromatic organic
compound with the CAS number 1075-49-6. Structurally, it is characterized by a benzoic acid
core substituted with a vinyl group at the para position. This bifunctional nature, possessing
both a polymerizable vinyl group and a reactive carboxylic acid moiety, makes 4-VBA a highly
versatile monomer in materials science and a valuable intermediate in organic synthesis. Its
ability to participate in a wide range of polymerization reactions, including free-radical and
controlled polymerization techniques, allows for the synthesis of well-defined functional
polymers. These polymers have found applications in diverse, high-value sectors such as drug
delivery, tissue engineering, biosensing, and advanced materials. This guide provides a
comprehensive overview of the properties, synthesis, polymerization, and applications of 4-
VBA.

Chemical and Physical Properties

4-Vinylbenzoic acid is typically a white to light beige crystalline powder. A summary of its key
chemical and physical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 1075-49-6

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

IUPAC Name 4-ethenylbenzoic acid
p-Vinylbenzoic acid, Styrene-4-

Synonyms ] ]
carboxylic acid

Appearance Light beige powder

Melting Point 142-144 °C
IRQWEODKXLDORP-

InChl Key

UHFFFAOYSA-N

SMILES String

OC(=0)clccc(C=C)ccl

Synthesis of 4-Vinylbenzoic Acid

The most common and well-documented method for synthesizing 4-vinylbenzoic acid is the

Wittig reaction. This reaction creates the carbon-carbon double bond of the vinyl group by

reacting a phosphorus ylide with an aldehyde, in this case, formaldehyde. The synthesis is

typically a two-step process.

Synthesis Pathway: The Wittig Reaction

The overall synthetic pathway involves the preparation of a phosphonium salt followed by the
Wittig reaction itself to yield 4-VBA.
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Step 1: Phosphonium Salt Formation
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Caption: Wittig reaction pathway for the synthesis of 4-Vinylbenzoic acid.
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Experimental Protocol: Wittig Synthesis

The following protocol is a representative example compiled from literature procedures.

Step 1: Preparation of 4-Carboxybenzyltriphenylphosphonium Bromide

In a 100 mL round-bottom flask equipped with a reflux condenser, combine 4-
(bromomethyl)benzoic acid (4.3 g, 20 mmol) and triphenylphosphine (5.2 g, 20 mmol).

Add acetone (60 mL) to dissolve the solids.

Reflux the mixture in a heated water bath for 45 minutes.

After reflux, cool the reaction mixture. The phosphonium salt will precipitate.
Collect the solid product by vacuum filtration.

Wash the collected solid with diethyl ether (2 x 20 mL) and allow it to air dry on the funnel
under vacuum. The resulting product is typically pure enough for the next step. A yield of
75% has been reported for this step.

Step 2: Preparation of 4-Vinylbenzoic Acid

In a 250 mL Erlenmeyer flask with a magnetic stirrer, add the 4-
carboxybenzyltriphenylphosphonium bromide (3.76 g, 8 mmol) from the previous step, 37%
agueous formaldehyde (32 mL), and water (15 mL).

Stir the mixture vigorously.

Over a period of 10 minutes, add a solution of sodium hydroxide (2.5 g, 62.5 mmol)
dissolved in water (15 mL).

Continue to stir the mixture for an additional 45 minutes. A precipitate of triphenylphosphine
oxide will form.

Filter the mixture under vacuum to remove the precipitate, washing the solid with
approximately 100 mL of water.
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o Combine the filtrate and the washings. Slowly acidify this solution by adding concentrated
hydrochloric acid until the pH is approximately 1 (check with pH paper).

» A precipitate of 4-vinylbenzoic acid will form. Collect the final product by vacuum filtration. A
yield of 94% has been reported for this step.

Polymerization of 4-Vinylbenzoic Acid

The vinyl group of 4-VBA allows it to be readily polymerized, forming poly(4-vinylbenzoic acid)
(P4VBA) or incorporated into copolymers. The carboxylic acid group provides functionality that
can be used for post-polymerization modification or to impart desired properties like pH-
responsiveness, improved adhesion, and biocompatibility.

Polymerization Methods

o Free Radical Polymerization: This is a common method for polymerizing 4-VBA, utilizing
standard radical initiators. This technique has been used to create reactive polymers from
active ester derivatives of 4-VBA.

o Reversible Addition-Fragmentation Chain-Transfer (RAFT) Polymerization: RAFT is a
controlled radical polymerization technique that allows for the synthesis of polymers with
well-defined molecular weights and low polydispersity. It is particularly useful for creating
block copolymers, such as polystyrene-block-poly(4-vinylbenzoic acid) (PSt-b-P4VBA).

» Anionic Living Polymerization: To synthesize highly well-defined P4VBA, anionic
polymerization can be employed. This often requires protecting the acidic proton of the
carboxylic acid group during polymerization, for instance, by using a monomer like 2-(4-
vinylphenyl)-4,4-dimethyl-2-oxazoline, followed by a deprotection step.

Experimental Protocol: RAFT Polymerization of PSt-b-
P4VBA

This protocol describes the second step of a block copolymer synthesis, where 4-VBA is
polymerized from a pre-made polystyrene macro-RAFT agent.

o A pre-synthesized polystyrene macro-RAFT agent, 4-vinylbenzoic acid (4-VBA), and the
initiator AIBN are dissolved in DMF in a reaction tube. An optimal molar ratio of [PSt
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macroRAFT]:[AIBN]:[4VBA] has been reported as 1.2:1:180.

The solution is degassed by bubbling with nitrogen.

The sealed tube is immersed in a thermostated bath (e.g., at 70 °C) to initiate
polymerization.

After the desired reaction time, the polymerization is stopped by cooling the tube.

The polymer is isolated by slowly pouring the reaction solution into an excess of a non-
solvent, such as methanol, to cause precipitation.

The precipitated block copolymer is collected by filtration and dried in a vacuum oven.
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Caption: General workflow for RAFT polymerization of 4-Vinylbenzoic acid.
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Applications in Research and Drug Development

The unique structure of 4-VBA makes it a valuable component in a variety of advanced
applications, particularly those of interest to the pharmaceutical and materials science fields.
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Caption: Relationship between 4-VBA's structure and its diverse applications.

e Drug Delivery and Biomaterials: Polymers and copolymers derived from 4-VBA can be
designed for biocompatibility, making them suitable for creating drug delivery systems and
materials for tissue engineering. It can be used as a capping agent in the synthesis of
polyrotaxane hydrogels, enhancing their structural integrity for biological applications.

e Molecularly Imprinted Polymers (MIPs): 4-VBA serves as a functional monomer in the
synthesis of MIPs. The carboxylic acid group can form specific interactions (e.g., hydrogen
bonds) with template molecules during polymerization, leading to polymers with high binding
affinity and selectivity for target biomolecules. This makes them effective for use in
biosensors and selective drug delivery.

o Chromatography and Separation: It is used to create functionalized monolithic columns for
chromatography. These benzoic acid-modified columns are particularly effective for the
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separation of small, polar molecules in applications like pharmaceutical analysis and
environmental monitoring.

o Pharmaceutical Intermediates: Beyond polymerization, 4-VBA is a crucial intermediate in the
synthesis of more complex drug molecules and their derivatives.

o Advanced Materials: In polymer science, incorporating 4-VBA into polymer backbones can
significantly improve material properties, including enhanced thermal stability, adhesion, and
mechanical strength. This has led to its use in high-performance coatings and adhesives. A
notable application is the use of PAVBA as a binder for silicon-graphite composite anodes in
lithium-ion batteries, where it helps maintain electrode integrity despite large volume
changes during cycling.

Safety and Handling

4-Vinylbenzoic acid is classified as an irritant. Proper safety precautions must be observed
during handling to minimize risk.
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Hazard Information Details Reference(s)
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific
Hazard Classifications Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o

eye irritation.H335: May cause

respiratory irritation.

Avoid breathing dust. Use in a

well-ventilated area. Wash
Precautionary Measures hands thoroughly after

handling. Store in a cool, dry,

well-ventilated place.

Wear protective gloves,
Personal Protective Equipment  chemical safety goggles, and a
(PPE) NIOSH-approved dust mask
(e.g., N95).

Eyes: Rinse immediately with
plenty of water for at least 15
minutes. Skin: Flush skin with
First Aid plenty of water. Inhalation:
Move to fresh air. Seek
medical aid if irritation or

discomfort occurs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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